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Compound of Interest

Compound Name: 3-Methoxybenzoic Acid

Cat. No.: B160493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-methoxybenzoic
acid in a range of organic solvents. The information contained herein is critical for

professionals involved in drug development, chemical synthesis, and formulation science,

where a thorough understanding of solubility is paramount for process optimization and product

efficacy. This document presents quantitative solubility data, detailed experimental

methodologies for its determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of 3-methoxybenzoic acid has been determined in fourteen common organic

solvents across a temperature range of 278.15 K to 323.15 K. The data, presented as mole

fraction (x), is summarized in the tables below. This information is essential for solvent

selection, crystallization process design, and predicting the behavior of 3-methoxybenzoic
acid in various chemical environments.

Table 1: Mole Fraction Solubility of 3-Methoxybenzoic Acid in Alcohols and Carboxylic Acids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b160493?utm_src=pdf-interest
https://www.benchchem.com/product/b160493?utm_src=pdf-body
https://www.benchchem.com/product/b160493?utm_src=pdf-body
https://www.benchchem.com/product/b160493?utm_src=pdf-body
https://www.benchchem.com/product/b160493?utm_src=pdf-body
https://www.benchchem.com/product/b160493?utm_src=pdf-body
https://www.benchchem.com/product/b160493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temp
eratur
e (K)

Metha
nol

Ethan
ol

n-
Propa
nol

Isopr
opan
ol

n-
Butan
ol

Isobu
tanol

sec-
Butan
ol

Formi
c
Acid

Aceti
c
Acid

278.15 0.2989 0.2334 0.1987 0.1654 0.1554 0.1342 0.1221 0.4567 0.3876

283.15 0.3321 0.2632 0.2245 0.1876 0.1765 0.1534 0.1398 0.4987 0.4234

288.15 0.3678 0.2954 0.2523 0.2112 0.1998 0.1743 0.1592 0.5423 0.4601

293.15 0.4056 0.3298 0.2821 0.2365 0.2243 0.1965 0.1801 0.5876 0.4987

298.15 0.4454 0.3665 0.3142 0.2634 0.2501 0.2198 0.2023 0.6345 0.5389

303.15 0.4876 0.4054 0.3487 0.2921 0.2776 0.2445 0.2256 0.6823 0.5801

308.15 0.5312 0.4465 0.3854 0.3223 0.3065 0.2701 0.2501 0.7312 0.6223

313.15 0.5765 0.4898 0.4243 0.3543 0.3378 0.2976 0.2758 0.7812 0.6654

318.15 0.6234 0.5354 0.4654 0.3887 0.3701 0.3265 0.3023 0.8321 0.7098

323.15 0.6712 0.5823 0.5087 0.4245 0.4034 0.3567 0.3301 0.8834 0.7551

Table 2: Mole Fraction Solubility of 3-Methoxybenzoic Acid in Esters
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278.15 0.1432 0.1765 0.1543 0.1321 0.1123

283.15 0.1654 0.2012 0.1765 0.1523 0.1298

288.15 0.1898 0.2287 0.2001 0.1743 0.1487

293.15 0.2165 0.2587 0.2254 0.1978 0.1698

298.15 0.2454 0.2912 0.2523 0.2221 0.1912

303.15 0.2765 0.3254 0.2812 0.2478 0.2143

308.15 0.3098 0.3612 0.3112 0.2745 0.2387

313.15 0.3454 0.3987 0.3423 0.3023 0.2643

318.15 0.3823 0.4376 0.3745 0.3312 0.2912

323.15 0.4201 0.4787 0.4078 0.3612 0.3198

Experimental Protocols
The quantitative solubility data presented was determined using a gravimetric shake-flask

method. This widely accepted technique provides reliable and reproducible results for solid-

liquid equilibrium studies.

Materials:

3-Methoxybenzoic acid (purity > 99%)

Organic solvents (analytical grade)

Analytical balance (accuracy ± 0.1 mg)

Thermostatic shaker bath (temperature control ± 0.1 K)

Centrifuge

Drying oven
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Procedure:

Preparation of Saturated Solution: An excess amount of 3-methoxybenzoic acid is added to

a known mass of the selected organic solvent in a sealed glass flask.

Equilibration: The flasks are placed in a thermostatic shaker bath and agitated at a constant

temperature for a sufficient time to ensure equilibrium is reached (typically 24-48 hours). The

presence of undissolved solid is maintained throughout this period.

Phase Separation: After equilibration, the flasks are removed from the shaker and allowed to

stand for a short period to allow the solid to settle. The suspension is then centrifuged to

separate the solid and liquid phases completely.

Sample Analysis (Gravimetric Method):

A known mass of the clear supernatant (saturated solution) is carefully transferred to a

pre-weighed container.

The solvent is evaporated from the container in a drying oven at a temperature below the

boiling point of the solvent and the melting point of 3-methoxybenzoic acid.

The container with the dried solute is weighed. The mass of the dissolved 3-
methoxybenzoic acid is determined by subtracting the initial weight of the container.

The mass of the solvent is calculated by subtracting the mass of the dissolved solute from

the total mass of the saturated solution sample.

Calculation of Mole Fraction Solubility: The mole fraction solubility (x) is calculated using the

following formula:

x = (m_solute / M_solute) / [(m_solute / M_solute) + (m_solvent / M_solvent)]

where:

m_solute = mass of dissolved 3-methoxybenzoic acid

M_solute = molar mass of 3-methoxybenzoic acid
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m_solvent = mass of the solvent

M_solvent = molar mass of the solvent

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of 3-
methoxybenzoic acid solubility.
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Caption: Experimental workflow for determining the solubility of 3-Methoxybenzoic acid.

To cite this document: BenchChem. [Solubility of 3-Methoxybenzoic Acid in Organic
Solvents: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160493#solubility-of-3-methoxybenzoic-acid-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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